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Compound of Interest

Compound Name: m-Hydroxybenzoylecgonine

Cat. No.: B1666289

m-Hydroxybenzoylecgonine: A Technical Guide
for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of m-Hydroxybenzoylecgonine, a
significant metabolite of cocaine. This document details its chemical properties, metabolic
pathway, and includes detailed protocols for its synthesis and analysis, designed to meet the
needs of researchers in toxicology, pharmacology, and drug development.

Core Chemical and Physical Properties

m-Hydroxybenzoylecgonine is a secondary metabolite of cocaine, formed in the body after
cocaine consumption. Its detection in biological samples is a reliable indicator of cocaine use.
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Property Value Citation(s)
Chemical Formula C16H19NOs [L1121[31[4115]
Molecular Weight 305.33 g/mol [L112][31[41[5]
CAS Number 129944-99-6 [112][3][41[5]
Melting Point 243-245°C [3]
Appearance White hygroscopic solid [3]

Solubility Soluble in water (>100 mg/ml) [3]

Storage Temperature -20°C, desiccated [2][3]

Metabolic Pathway of Cocaine to m-
Hydroxybenzoylecgonine

Cocaine undergoes extensive metabolism in the human body. One of the key pathways
involves the hydrolysis of cocaine to benzoylecgonine, which is then further metabolized to m-
Hydroxybenzoylecgonine. Understanding this pathway is crucial for interpreting toxicological
results and for the development of diagnostic assays.
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Hydrolysis Hydroxylation
Cocaine (hCE-1 in liver) Benzoylecgonine (CYP450 enzymes) P> m-Hydroxybenzoylecgonine

Sample Preparation

Urine Sample

:

Spike with Internal Standard

:

Enzymatic Hydrolysis (Optional)

Solid-Phase Extraction (SPE)

Condition SPE Cartridge

:

Load Sample

:

Wash Cartridge

:

Elute Analyte

Analysis

Evaporate to Dryness

i

Derivatization (e.g., Silylation)

:

GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666289#m-hydroxybenzoylecgonine-chemical-
formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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